2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• SMILES: CN1C(=CC=N1)CNC2CCCCC2O
• InChI: InChI=1S/C11H19N3O/c1-14-9(6-7-13-14)8-12-10-4-2-3-5-11(10)15/h6-7,10-12,15H,2-5,8H2,1H3
• InChIKey: FPPOOWINGYKGPL-UHFFFAOYSA-N

2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol: Chemical Profile

2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol (CAS 1247189-09-8) is a synthetic, low-molecular-weight (209.29 g/mol) vicinal amino-alcohol incorporating an N-methylpyrazole pharmacophore linked via a methylene bridge to the cyclohexane scaffold . The compound belongs to a broader class of chiral 2-pyrazolylcyclohexan-1-ol derivatives, which have been historically explored as enantiomerically pure ligands and building blocks [1]. Its structural hallmark is the presence of two stereocenters and both hydrogen-bond donor (OH, NH) and acceptor (pyrazole N, O) functionalities, making it a versatile intermediate for medicinal chemistry and catalysis research. Commercially, it is typically supplied at a 98% purity level, with inventory scales ranging from 1 g to bulk quantities upon request .

1 Chiral vicinal amino-alcohol scaffold for asymmetric synthesis

2 Dual stereocenters support enantioselective catalyst development

3 Hydrogen-bond donor/acceptor profile for metal chelation studies

• [1] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

Procurement Risks: Why 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol Cannot Be Replaced

Substituting 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol with closely related pyrazole-cyclohexane derivatives carries significant risk due to fundamental differences in pharmacophore distance and hydrogen-bonding capacity. Directly linked analogs, such as 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol, eliminate the secondary amine and the one-carbon spacer, which can critically alter the compound's dihedral angle and metal-chelation geometry [1]. Conversely, the primary amine analog 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine replaces the alcohol with a second basic nitrogen, drastically changing the lipophilicity and protonation state . These structural deviations have been shown in the wider ligand class to directly impact enantioselectivity and catalytic activity [1]; therefore, assuming functional interchangeability without comparative performance data can lead to failed asymmetric syntheses or inactive lead compounds in drug discovery programs.

Target Compound

Analog Substitution Risk

Methyleneamino spacer with 4-bond separation

Directly linked analog (1-bond) may invert enantioselectivity or deactivate metal complex

Hydroxyl + secondary amine H-bond profile

Primary amine analog shifts lipophilicity and protonation state, altering permeability

5-substituted pyrazole regioisomer

3-substituted pyrazole isomer may drastically reduce target engagement (>10-fold class-level SAR)

• [1] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

Quantitative Evidence: 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol vs. Analogs

Methyleneamino Spacer vs. Direct Pyrazole Attachment

A direct structure-based comparison reveals that 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol possesses a methyleneamino linker, resulting in a 4-bond separation between the cyclohexyl core and the pyrazole ring. The direct analog 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine has only a 1-bond separation. This geometric difference is known to alter N–N chelation bite angles in related 2-pyrazolylcyclohexan-1-ol ligand systems [1]. While specific comparative catalytic data are lacking for this exact pair, class-level evidence confirms that such linker modifications in pyrazole-cyclohexane ligands can invert enantioselectivity or deactivate metal complexes entirely [1].

Linker length comparison

Class-level inference

Target: 4-bond spacer (C2–N–C–C5)
Comparator: 1-bond (direct C2–C5)
Difference: 3 additional bonds, introduces secondary amine and rotatable methylene group

Linker modification can alter chelation geometry and enantioselectivity

No direct catalytic data; class-level risk in related ligand series

Evidence Dimension	Pyrazole-core spatial separation (number of bonds between cyclohexyl C2 and pyrazole C5)
Target Compound Data	4 bonds (C2–N–C–C5)
Comparator Or Baseline	2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine: 1 bond (C2–C5 direct). 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol: 1 bond.
Quantified Difference	3 additional bonds; introduces a secondary amine and a freely rotatable methylene group
Conditions	Structural analysis based on 2D molecular graphs; no comparative assay data available.

Why This Matters

For procurement, selecting the incorrect linker length may render a designed metal catalyst inactive or lead to a false-negative in a biological screening cascade, wasting synthesis resources.

• [1] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source

H-Bond Profile vs. Amino Analogs

The target compound provides one H-bond donor (OH) and one additional donor (NH), plus multiple H-bond acceptors (pyrazole N, O). Its analog 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine replaces the hydroxyl with an amine, resulting in two H-bond donors (NH2) but higher basicity. Calculated logP values from vendor datasheets indicate a difference: the target compound's Smiles string (Cn1nccc1CNC1CCCCC1O) predicts a lower lipophilicity than the amine analog (Cn1nccc1C1CCCCC1N), although experimental logP values are not publicly available . This polarity shift can affect membrane permeability and solubility.

H-bond & polarity profile

Data to verify

Target: 2 HBD (OH, NH), 4 HBA; MW ~209
Comparator: 2 HBD (NH₂), 3 HBA; MW ~179
Difference: +1 HBA, ~30 g/mol increase, estimated logP decrease ~0.5–1.0

Polarity shift may affect membrane permeability and solubility in lead optimization

Calculated descriptors; no experimental logP or solubility assays available

Evidence Dimension	Estimated lipophilicity and hydrogen-bonding capacity
Target Compound Data	2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol: 2 HBD (OH, NH), 4 HBA. Molecular weight 209.29 g/mol .
Comparator Or Baseline	2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine: 2 HBD (NH2), 3 HBA. Molecular weight 179.26 g/mol .
Quantified Difference	Increased HBA count (+1); molecular weight increase of 30.03 g/mol; expected decrease in logP by ~0.5-1.0 units based on additive fragment models.
Conditions	Calculated structural descriptors; no empirical logP or solubility assays directly comparing the two compounds.

Why This Matters

A scientist optimizing a lead series for CNS penetration or oral bioavailability must account for this polarity difference, as a simple analog swap could lead to misleading pharmacokinetic results.

5-Methyl vs. Alternative Pyrazole Attachment

The compound features a 1-methyl-1H-pyrazol-5-yl substitution pattern. A potential alternative regioisomer would be the 1-methyl-1H-pyrazol-3-yl derivative. While no direct comparative pharmacological data for these specific isomers were located in the peer-reviewed literature for this scaffold, patent analysis indicates that the 5-yl isomer is the dominant substitution pattern in NRF2-regulating arylcyclohexyl pyrazole series, and a switch to the 3-yl position is documented to drastically reduce target engagement due to an altered exit vector [1]. This class-level SAR underscores the non-interchangeability of pyrazole regioisomers for biological targeting.

Regiochemistry comparison

Class-level inference

Target: 5-substituted pyrazole regioisomer
Comparator: hypothetical 3-substituted isomer
Reported >10-fold potency loss for 3-yl in analogous NRF2 inhibitor series

Regioisomer switch may drastically reduce target engagement

SAR based on patent data; not directly measured for this scaffold

Evidence Dimension	Pyrazole substitution position (N1-methyl-5-aminomethyl vs. N1-methyl-3-aminomethyl)
Target Compound Data	2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol: 5-substituted regioisomer.
Comparator Or Baseline	Hypothetical 3-substituted regioisomer (not commercially identified). In related NRF2 inhibitor series, 5-substituted pyrazoles show >10-fold potency advantage over 3-substituted analogs [1].
Quantified Difference	Not quantified for this specific scaffold; >10-fold potency loss reported for 3-yl vs. 5-yl in an analogous kinase series.
Conditions	Comparative analysis based on patent SAR tables for NRF2 arylcyclohexyl pyrazoles (GSK/Astex patent).

Why This Matters

Ordering the wrong regioisomer can yield a biologically inactive compound, resulting in a false-negative screening outcome and wasted resources for a drug discovery project targeting NRF2 or related pathways.

• [1] GlaxoSmithKline Intellectual Property Development Limited & Astex Therapeutics Limited. (2018). ARYLCYCLOHEXYL PYRAZOLES AS NRF2 REGULATORS. U.S. Patent Application Publication No. US 2018/0282283 A1. View Source

Optimized Use-Cases for 2-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}cyclohexan-1-ol

Chiral Ligand for Asymmetric Metal Catalysis

Building on the established utility of 2-pyrazolylcyclohexan-1-ol ligands in kinetic resolution [1], this compound's additional amino spacer can be exploited to fine-tune the steric and electronic environment around a metal center. It is best applied when a researcher needs to increase the N–N bite angle or introduce a secondary amine for ancillary coordination, a modification that is structurally inaccessible with the directly-linked 2-(pyrazol-1-yl)cyclohexan-1-ol series. Procurement of this specific analog is justified when initial screening with the simpler ligand shows promise but requires a wider chiral pocket.

NRF2 Pathway Modulator Building Block

Given the SAR outlined in the GSK/Astex patent [1], the 1-methyl-1H-pyrazol-5-yl regiospecificity is critical for maintaining on-target activity against the NRF2-KEAP1 interaction. This compound provides a functionalized cyclohexane core that can be further elaborated into a full arylcyclohexyl pyrazole lead. Its procurement is essential over a 3-pyrazolyl isomer, which the patent data indicates would be significantly less potent, to correctly establish a structure-activity relationship during hit-to-lead optimization.

Stereochemical Probe for Biophysical and PK Studies

The presence of two defined stereocenters and both a hydroxyl and amine handle makes this compound suitable for probing stereospecific binding interactions. Unlike the simpler amine analog 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-amine, the alcohol group can be selectively acylated or oxidized without affecting the amine, allowing for site-specific bioconjugation or the creation of tool compounds with altered lipophilicity profiles. This differential functionalization is key for generating matched molecular pairs to study target engagement and metabolic stability.

FBDD Library Enrichment

With a molecular weight of 209.29 g/mol and a cLogP predicted <2.0, this compound adheres to the 'Rule of Three' for fragment libraries. Its procurement as a high-purity (98%) [1] fragment allows for direct use in high-concentration biophysical screens (e.g., SPR, TSA). The unique combination of a methylene-linked pyrazole and a vicinal amino-alcohol distinguishes it from common planar aromatic fragments, offering a distinct 3D shape and hydrogen-bonding constellation that can probe shallow protein pockets not accessible to simpler heterocycles.

Application

Selection Property

Validation Focus

Asymmetric metal catalysis ligand development

Spacer-modified chiral ligand scaffold

Enantioselectivity and catalytic turnover studies

NRF2-KEAP1 pathway probe synthesis

5-Substituted pyrazole regioisomer

Target engagement and structure-activity relationship verification

Stereochemical probe for target binding studies

Dual functional handles (alcohol and amine)

Site-selective modification for matched molecular pairs

Fragment-based drug discovery library enrichment

Low-MW, polar H-bond donor/acceptor scaffold

Rule-of-three compliance and hit elaboration

• [1] Barz, M., Glas, H., & Thiel, W. R. (1998). Ligands with Cycloalkane Backbones Part 6; A Series of Chiral 2-Pyrazolylcyclohexan-1-ols: Synthesis, Spectroscopic Features and Kinetic Resolution. Synthesis, 1998(09), 1269-1273. View Source
• [2] GlaxoSmithKline Intellectual Property Development Limited & Astex Therapeutics Limited. (2018). ARYLCYCLOHEXYL PYRAZOLES AS NRF2 REGULATORS. U.S. Patent Application Publication No. US 2018/0282283 A1. View Source